Cas no 2138149-77-4 (3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid)

3-Bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid is a specialized heterocyclic compound featuring a thienopyrrole core functionalized with a bromo substituent and an Fmoc-protected carboxylic acid group. This structure makes it valuable in peptide synthesis and medicinal chemistry, particularly as a building block for introducing constrained heterocyclic motifs. The bromo group offers reactivity for further functionalization via cross-coupling reactions, while the Fmoc protection ensures compatibility with solid-phase peptide synthesis (SPPS) protocols. Its rigid scaffold may enhance conformational control in target molecules, contributing to improved binding affinity or selectivity in drug discovery applications. The compound's synthetic utility is further underscored by its potential in constructing complex pharmacophores for bioactive molecule development.

3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid structure

2138149-77-4 structure

Product Name:3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid

CAS No:2138149-77-4

MF:C₂₂H₁₆BrNO₄S

MW:470.335743904114

CID:4640782

Update Time:2025-10-07

3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-[(9h-fluoren-9-ylmethoxy)carbonyl]-4h,5h,6h-thieno[2,3-c]pyrrole-2-carboxylic acid
- 3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid
- Inchi： 1S/C22H16BrNO4S/c23-19-16-9-24(10-18(16)29-20(19)21(25)26)22(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,17H,9-11H2,(H,25,26)
- InChI Key： NJSSZLDWCXECOA-UHFFFAOYSA-N
- SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC2C(Br)=C(C(O)=O)SC=2C1

3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid Pricemore >>

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Chemenu	CM430085-1g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95%+	1g	$***	2023-03-30
Enamine	EN300-385319-0.05g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	0.05g	$295.0	2025-03-16
Enamine	EN300-385319-0.1g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	0.1g	$440.0	2025-03-16
Enamine	EN300-385319-0.25g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	0.25g	$629.0	2025-03-16
Enamine	EN300-385319-0.5g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	0.5g	$991.0	2025-03-16
Enamine	EN300-385319-1.0g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	1.0g	$1272.0	2025-03-16
Enamine	EN300-385319-2.5g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	2.5g	$2492.0	2025-03-16
Enamine	EN300-385319-5.0g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	5.0g	$3687.0	2025-03-16
Enamine	EN300-385319-10.0g	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95.0%	10.0g	$5467.0	2025-03-16
Aaron	AR01EC9L-50mg	3-bromo-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid	2138149-77-4	95%	50mg	$431.00	2025-02-10